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Compound of Interest

Compound Name: 1-Bromo-2-fluoro-2-methylpropane

Cat. No.: B125078 Get Quote

In-Depth Technical Guide: 1-Bromo-2-fluoro-2-
methylpropane
CAS Number: 19869-78-4

Molecular Structure and Identifying Information
This section provides the fundamental identifying information for 1-Bromo-2-fluoro-2-
methylpropane.

Molecular Formula: C4H8BrF

SMILES: CC(C)(F)CBr

InChI Key: LJNXHUCQQXLSHS-UHFFFAOYSA-N

The molecular structure of 1-Bromo-2-fluoro-2-methylpropane consists of a propane

backbone with a bromine atom attached to the first carbon, and a fluorine atom and two methyl

groups attached to the second carbon.

Quantitative Data Summary
The following table summarizes the key quantitative data available for 1-Bromo-2-fluoro-2-
methylpropane.
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Property Value Source

Molecular Weight 155.01 g/mol [1][2]

Appearance Clear, colorless liquid [2]

Purity 95% [2]

Note: Experimental data for properties such as boiling point, density, and spectral analysis for

1-Bromo-2-fluoro-2-methylpropane are not readily available in the reviewed literature. Data

for the related, non-fluorinated compound, 1-Bromo-2-methylpropane, is extensive but has

been omitted as it does not directly apply.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 1-Bromo-2-fluoro-2-
methylpropane are not available in the public domain based on the conducted search. While

synthesis methods for the related compound, 1-Bromo-2-methylpropane, are well-documented,

these procedures are not directly transferable due to the presence of the fluorine atom in the

target molecule.[3][4] Analytical methods such as HPLC for similar bromoalkanes have been

described, but a specific protocol for 1-Bromo-2-fluoro-2-methylpropane is not published.

Molecular Visualization
The following diagram illustrates the molecular structure of 1-Bromo-2-fluoro-2-
methylpropane.

Caption: Molecular structure of 1-Bromo-2-fluoro-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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